![molecular formula C10H9NO2 B2459651 1-Oxo-2,3-dihydro-1H-indene-4-carboxamide CAS No. 1391035-39-4](/img/structure/B2459651.png)
1-Oxo-2,3-dihydro-1H-indene-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis of “1-Oxo-2,3-dihydro-1H-indene-4-carboxamide” is not available in the searched resources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by various methods such as melting point determination, solubility testing, etc. Unfortunately, the specific physical and chemical properties of “1-Oxo-2,3-dihydro-1H-indene-4-carboxamide” are not available in the searched resources .Scientific Research Applications
- 2,3-Dihydro-1-oxo-1H-indene-4-carbonitrile , a related derivative, has been investigated for its anticonvulsant properties. Researchers study its effects on AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors, which play a role in neuronal excitability .
- Indole derivatives, including those related to this compound, have biological potential. Researchers explore their antimicrobial, antitubercular, and anticancer activities. Investigating the structure-activity relationship helps in drug discovery .
Anticonvulsant Activity
Biological Potential and Drug Discovery
Mechanism of Action
Target of Action
Similar compounds have been reported to act as antagonists of the ampa receptor .
Mode of Action
If it acts similarly to related compounds, it may bind to the ampa receptor and inhibit its activity .
Biochemical Pathways
If it acts as an ampa antagonist like related compounds, it could affect glutamatergic signaling pathways .
Result of Action
If it acts as an ampa antagonist like related compounds, it could potentially exhibit anticonvulsant activity .
properties
IUPAC Name |
1-oxo-2,3-dihydroindene-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c11-10(13)8-3-1-2-7-6(8)4-5-9(7)12/h1-3H,4-5H2,(H2,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NINDOJBGHNMLTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C(=CC=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxo-2,3-dihydro-1H-indene-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.